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Compound of Interest

Compound Name: Sgc-cbp30

For researchers, scientists, and drug development professionals working with the selective
CBP/p300 bromodomain inhibitor Sgc-cbp30, adherence to proper safety and handling
protocols is paramount. This guide provides immediate, essential information for the safe
operational use and disposal of Sgc-cbp30 in a laboratory setting.

Personal Protective Equipment and Safety
Precautions

While Sgc-cbp30 is not classified as a hazardous substance under the Globally Harmonized
System (GHS), it is crucial to follow standard laboratory safety practices.[1] The primary
documented hazard is the potential for long-lasting harmful effects on aquatic life.[2] Therefore,
preventing release into the environment is a key consideration.

Standard personal protective equipment (PPE) is recommended to minimize exposure and
ensure a safe working environment. This includes:

o Eye Protection: Safety glasses or goggles should be worn to protect against potential
splashes.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are recommended. It is important to
select gloves based on the specific solvent being used (e.g., DMSO) and to consult the
manufacturer's guidelines for breakthrough time.

e Body Protection: A standard laboratory coat should be worn to protect skin and clothing.
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o Respiratory Protection: While not generally required under normal handling conditions with
adequate ventilation, a respirator may be necessary if handling large quantities or if there is
a risk of aerosolization.

General Hygiene and Safety Measures:

Ensure adequate ventilation in the work area.

Avoid inhalation of any dust or vapors.

Avoid contact with skin and eyes.

Wash hands thoroughly with soap and water after handling.

Do not eat, drink, or smoke in the laboratory.

Quantitative Data Summary

The following table summarizes key quantitative data for Sgc-cbp30:

Parameter Value Source
Molecular Weight 509.0 g/mol [2]
Purity >98% [2]
Solubility in DMSO <19 mM 2]
Solubility in Ethanol <£9.8 mM [2]
Storage Temperature -20°C [2]
IC50 for CBP 21-69 nM [2]
IC50 for p300 38 nM [2]

Operational Plan for Handling Sgc-chp30

This section provides a step-by-step guide for the preparation and handling of Sgc-cbp30 in a
research setting.
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1. Preparation of Stock Solution:
» Objective: To prepare a concentrated stock solution of Sgc-cbp30 for experimental use.
e Materials:
o Sgc-cbp30 solid
o Anhydrous Dimethyl Sulfoxide (DMSO)
o Sterile microcentrifuge tubes or vials
o Calibrated micropipettes and sterile tips
e Procedure:

o Allow the Sgc-cbp30 vial to equilibrate to room temperature before opening to prevent
condensation.

o In a biological safety cabinet or fume hood, weigh the desired amount of Sgc-cbp30.

o Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., for
a 10 mM stock solution from 1 mg of Sgc-cbp30, add 196 pL of DMSO).[2]

o Vortex or sonicate briefly to ensure complete dissolution.
o Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, date, and storage
conditions.

o Store the stock solution aliquots at -20°C.
2. Preparation of Working Solution:

o Objective: To dilute the stock solution to the final working concentration for cell-based
assays.

o Materials:
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o Sgc-cbp30 stock solution
o Appropriate cell culture medium

o Sterile tubes and pipettes

e Procedure:

[¢]

Thaw a single aliquot of the Sgc-cbp30 stock solution at room temperature.

[e]

Dilute the stock solution in fresh, pre-warmed cell culture medium to the desired final
concentration immediately before use.

[¢]

Ensure the final concentration of DMSO in the cell culture medium is low (typically < 0.1%)
to avoid solvent-induced cytotoxicity.

[e]

Mix the working solution gently but thoroughly.

Disposal Plan
Proper disposal of Sgec-cbp30 and contaminated materials is essential to prevent

environmental contamination.

e Unused Sgc-cbp30: Dispose of unused solid Sgc-cbp30 and concentrated stock solutions
as chemical waste in accordance with local, state, and federal regulations. Do not discard
directly into the sink or trash.

» Contaminated Materials: All materials that have come into contact with Sgc-cbp30, such as
pipette tips, tubes, and gloves, should be collected in a designated hazardous waste
container and disposed of following institutional guidelines for chemical waste.

 Liquid Waste: Cell culture media containing Sgc-cbp30 should be collected and treated as
chemical waste. Avoid pouring it down the drain.

Experimental Protocol: Inhibition of CBP/p300 in
Cell Culture
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This protocol outlines a general procedure for treating cultured cells with Sgc-cbp30 to study
its effects on gene expression or cellular processes.

e Cell Seeding: Plate the cells of interest in a suitable multi-well plate at a density that will
allow for optimal growth during the experiment.

e Cell Culture: Incubate the cells under standard conditions (e.g., 37°C, 5% CO2) until they
reach the desired confluency.

o Preparation of Treatment Media: Prepare a series of working solutions of Sgc-cbp30 in cell
culture medium at various concentrations. Include a vehicle control (medium with the same
concentration of DMSO as the highest Sgc-cbp30 concentration).

o Cell Treatment: Remove the existing media from the cells and replace it with the prepared
treatment media.

 Incubation: Incubate the cells with Sgc-cbp30 for the desired period (e.g., 6, 24, or 48
hours), depending on the experimental endpoint.

o Downstream Analysis: Following incubation, harvest the cells for downstream analysis, such
as Western blotting, quantitative PCR (QPCR), or other relevant assays to assess the effects
of Sgc-cbp30 on the target pathway.

Visualizations

The following diagrams illustrate the signaling pathway of Sgc-cbp30 and a typical
experimental workflow.
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Click to download full resolution via product page

Caption: Sgc-cbp30 inhibits the bromodomain of CBP/p300, preventing histone acetylation
and altering gene expression.
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Caption: A typical experimental workflow for studying the effects of Sgc-cbp30 on cultured
cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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